Cas no 969-45-9 (2-Thiophenecarboxylic acid, 3,4-diphenyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3,4-diphenyl-, ethyl ester
• CAS No: 969-45-9
• MF: C₁₉H₁₆O₂S
• MW: 308.394144058228
• CID: 751242
• PubChem ID: 71423368
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,4-diphenyl-, ethyl ester
• ethyl 3,4-diphenylthiophene-2-carboxylate
• 969-45-9
• DTXSID40842209

• Inchi： 1S/C19H16O2S/c1-2-21-19(20)18-17(15-11-7-4-8-12-15)16(13-22-18)14-9-5-3-6-10-14/h3-13H,2H2,1H3
• InChI Key： ODWMNSHONULIIT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.08710092g/mol
• Monoisotopic Mass: 308.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.5Ų